3-Amino-5-phenylcyclohex-2-en-1-one

• IUPAC Name: 3-amino-5-phenylcyclohex-2-en-1-one
• InChI: InChI=1S/C12H13NO/c13-11-6-10(7-12(14)8-11)9-4-2-1-3-5-9/h1-5,8,10H,6-7,13H2
• InChI Key: VMMNLWBJTKNPSZ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CC(=O)C=C1N)C2=CC=CC=C2
• Molecular Formula: C12H13NO
• DSSTOX Substance ID: DTXSID701293259
• Molecular Weight: 187.24 g/mol
• CAS RN: 36646-70-5

Description

3-Amino-5-phenylcyclohex-2-en-1-one, also known as 3-APC or cyclohex-2-en-1-one, is an organic compound with a variety of applications in the medical and scientific fields. It is a cyclic ether with a unique structure that gives it unique properties, and it has been used in a variety of research projects. This article will discuss the synthesis method of 3-APC, its scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions.

Scientific Research Applications

Corrosion Inhibition

3-Amino-5-phenylcyclohex-2-en-1-one derivatives have demonstrated potential as corrosion inhibitors. For instance, the study by Verma, Quraishi, and Singh (2015) explored the use of 2-amino-5-nitro-4,6-diarylcyclohex-2-ene-1,3,3-tricarbonitrile derivatives as corrosion inhibitors for mild steel in acidic environments. These compounds showed high inhibition efficiency and formed protective films on the metal surface, with the mechanism corroborated by quantum chemical calculations (Verma, Quraishi, & Singh, 2015).

Synthesis of Organic Compounds

The compound is also pivotal in the synthesis of various organic and heterocyclic compounds. Rao and Muthanna (2015) developed a straightforward synthesis method for 3-amino enones and 1,3-diketones, which are crucial for forming heterocyclic or carbocyclic compounds, and can act as ligands in metal complexes. Their method also enabled the synthesis of avobenzone, an ingredient in sunscreen lotions (Rao & Muthanna, 2015).

Medicinal Chemistry

In medicinal chemistry, derivatives of 3-Amino-5-phenylcyclohex-2-en-1-one have been linked to anticonvulsant activities. Jackson et al. (2012) investigated the anticonvulsant activity of certain enaminone compounds in mice and rats, providing insights into their potential medicinal applications (Jackson et al., 2012).

Synthesis routes and methods

Procedure details

A solution of 5-phenylcyclohexane-1,3-dione (5.0 g), ammonium acetate (6.1 g) in ethanol (100 ml) was refluxed for 13 hours. Under reduced pressure, the solvent was evaporated, and to the residue were added ethyl acetate and water. Precipitated crystals were filtered, washed with water and dried to give pale yellow crystals of 1-amino-5-phenylcyclohexen-3-one (5.2 g).